Cas no 122-14-5 (fenitrothion)

• Product Name: fenitrothion
• CAS No: 122-14-5
• MF: C₉H₁₂NO₅PS
• MW: 277.234042167664
• MDL: MFCD00055407
• CID: 36028
• PubChem ID: 329756779
• Update Time: 2025-05-23

fenitrothion Chemical and Physical Properties

Names and Identifiers

• fenitrothion
• O,O-dimethyl O-4-nitro-m-tolyl phosphorothioate
• O,O-dimethyl O-(3-methyl-4-nitrophenyl) phosphorothioate
• Nitrophos
• Novathion
• Nuvanol
• Phosphorothioic acid O,O-dimethyl O-(3-methyl-4-nitrophenyl) ester
• Sumithion
• O,O-dimethyl O-4-nitro-m-tolyl thiophosphate
• metathion
• Metathionine
• Accothion
• Aceothion
• AGRIA 1050
• Agriya 1050
• Agrothion
• Arbogal
• Bayer 41831
• Bayer S 5660
• Dimethyl O-(3-methyl-4-nitrophenyl) phosphorothioate
• Dimethyl O-(4-nitro-m-tolyl) phosphorothioate
• Dimethyl 3-methyl-4-nitrophenyl phosphorothionate
• Dimethyl 4-nitro-m-tolyl phosphorothionate
• Cyfen
• Cytel
• Dybar
• Fenitox
• Folithion
• Kotion
• MEP
• Cresol, 4-nitro-, O-ester with O,O-dimethyl phosphorothioate
• Fenitrothion solution
• Fenitrothion Standard
• 8057hc
• Cyten
• Macbar
• methylnitrophos
• N-20
• oms43
• s112a
• s5660
• Agro
• Nuvanol/N-20
• Fenitrothion [BAN]
• O,O-Dimethyl-O-(3-methyl-4-nitrofenyl)-monothiofosfaat [Dutch]
• O,O-Dimetil-O-(3-metil-4-nitro-fenil)-monotiofosfato [Italian]
• Oleosumifene
• A804852
• Dimethyl (3-methyl-4-nitrophenyl) thiophosphate
• AC 47300
• CL 47300
• MFCD00055407
• O,O-DiMe O-(3-methyl-4-nitrophenyl) thiophosphate
• Sumithian
• Metation E-50
• O,O-Dimethyl-O-(3-methyl-4-nitro-phenyl)-monothiophosphat
• Metation E50
• Dicofen
• AKOS040744449
• AC47300
• NCGC00166191-02
• J-004767
• AKOS015907800
• CHEMBL347698
• Tionfos 50 LE
• O,O-Dimethyl-O-(4-nitro-5-methylphenyl)-thionophosphat
• Verthion
• Folithion ec 50
• Metathio E-50
• Sumifene
• DTXCID2012613
• CAS-122-14-5
• Owadofos
• Owadophos
• EINECS 204-524-2
• 3-Methyl-4-nitrophenyl dimethyl phosphorothioate
• CS-0013949
• BIDD:ER0336
• BAY 41831
• BRN 1887367
• HSDB 1590
• Metathione
• Thiophosphate de O,O-dimethyle et de O-(3-methyl-4-nitrophenyle)
• Mglawik F
• methyl 3-methyl-4-nitrophenyl methoxy(sulfanylidene)phosphonite
• Ovadofos
• Metation
• O,O-Dimetil-O-(3-metil-4-nitrofenil) fosforotioato (Portugese)
• Fenitrothion 100 microg/mL in Acetonitrile
• Fentrothione
• American cyanamid CL-47,300
• O,O-Dimethyl O-(4-nitro-3-methylphenyl) thiophosphate
• KS-5043
• S 5660
• Caswell No. 373
• S 112A
• W8M4X3Y7ZY
• Fenitrothion (MEP)
• Pennwalt C-4852
• Tionofosforan O,O-dwumetylo-O-(3-metylo)-4-nitrofenylowy
• m-Cresol, 4-nitro-, O-ester with O,O-dimethyl phosphorothioate
• CCRIS 1559
• SCHEMBL26916
• dimethoxy-(3-methyl-4-nitro-phenoxy)-sulfanylidene-$l^{5}-phosphane
• ENT 25,715
• 122-14-5
• O,O-Dimethyl-(3-methyl-4-nitrophenyl) ester of phosphorothioic acid
• O,O-Dimethyl-O-(4-nitro-5-methylphenyl)-thionophosphate
• Fenitrotion (Hungarian)
• C-9146
• NCGC00254810-01
• dimethoxy-(3-methyl-4-nitrophenoxy)-sulfanylidenephosphorane
• CP 47114
• BAY S 5660
• FENITROTHION [MART.]
• CHEBI:34757
• FENITROTHION [MI]
• Phosphorothioic acid, O,O-dimethyl O-(4-nitro-m-tolyl) ester
• Fenitrotion
• AC-47300
• O,O-Dimetil-O-(3-metil-4-nitrofenil) fosforotioato
• Phosphorothioic acid, O,O-dimethyl O-(3-methyl-4-nitrophenyl) ester
• EI 47300
• FENITROTHION [ISO]
• dimethoxy-(3-methyl-4-nitrophenoxy)-sulfanylidene-lambda5-phosphane
• FENITROTHION [HSDB]
• O,O-Dimethyl O-(3-methyl-4-nitrophenyl) phosphorothionate
• O,O-Dimetil-O-(3-metil-4-nitro-fenil)-monotiofosfato
• O,O-Dimethyl O-(3-methyl-4-nitrophenyl) thiophosphate
• Fenitrothion 1000 microg/mL in Toluene
• Phenitrothion
• NCGC00091902-04
• O,O-DIMETHYL O-3-METHYL-4-NITROPHENYL PHOSPHOROTHIOATE
• OMS 43
• NS00003255
• Metathion E-50
• UNII-W8M4X3Y7ZY
• AI3-25715
• NCGC00166191-03
• EPA Pesticide Chemical Code 105901
• Fenitrothion, PESTANAL(R), analytical standard
• Fenitrothion 100 microg/mL in Cyclohexane
• S-1102A
• Metathionine E50
• Metathion E 50
• Tox21_300906
• Sumitomo S-1102A
• Cekutrothion
• MEP (Pesticide)
• Oleometathion
• O,O-Dimethyl O-(4-nitro-3-methylphenyl)thiophosphate
• O,O-Dimethyl-O-(3-methyl-4-nitrofenyl)-monothiofosfaat
• Falithion
• MEP (Phosphorus insecticide)
• DTXSID4032613
• Fenitrothion 10 microg/mL in Cyclohexane
• Dimethyl-(3-methyl-4-nitrophenyl)thiophosphate
• Akotion
• O,O-dimethyl O-(3-methyl-4-nitrophenyl)phosphorothioate
• O,O-Dimethyl-O-(3-methyl-4-nitro-phenyl)-monothiophosphate
• Super Sumithion
• O,O-Dimethyl-O-(4-nitro-5-methylphenyl)-thionophosphat [German]
• NCGC00166191-01
• Q417614
• Insectigas F
• O,O-Dimethyl-O-(3-methyl-4-nitro-phenyl)-monothiophosphat [German]
• Fenition
• Fenitrothion [BSI:ISO]
• Thiophosphate de O,O-dimethyle et de O-(3-methyl-4-nitrophenyle) [French]
• H10437
• Sumigran
• Metathionine E-50
• Tionofosforan O,O-dwumetylo-O-(3-metylo)-4-nitrofenylowy [Polish]
• Monsanto CP 47114
• HY-B1885
• O,O-Dimethyl-O-(3-methyl-4-nitrophenyl)phosphorothionate
• DB-041652
• American Cyanamid CL47,300
• O,ODimethyl O(3methyl4nitrophenyl) phosphorothionate
• Dimethyl(3methyl4nitrophenyl)thiophosphate
• AC 47,300
• Sumitomo S1102A
• dimethoxy-(3-methyl-4-nitrophenoxy)-sulfanylidene-
• Thiophosphate de O,Odimethyle et de O(3methyl4nitrophenyle)
• Dimethyl 4nitromtolyl phosphorothionate
• METATHIONINE E 50
• Dimethyl 3methyl4nitrophenyl phosphorothionate
• Sumithion 20MC
• O,O-Dimethyl-O-(3-methyl-4-nitro-phenyl)-monothiophosphat (German)
• Sumithion 50EC
• 80557HC
• O,ODimetilO(3metil4nitrofenil) fosforotioato (Portugese)
• Thiophosphate de O,O-dimethyle et de O-(3-methyl-4-nitrophenyle) (French)
• METATION E 50
• METHATHION
• mCresol, 4nitro, Oester with O,Odimethyl phosphorothioate
• O,ODimethyl O(3methyl4nitrophenyl) thiophosphate
• O,ODimethyl O(4nitro3methylphenyl) thiophosphate
• FENITROTHION (MART.)
• O,ODimetilO(3metil4nitrofenil)monotiofosfato
• S1102A
• O,ODimethylO(3methyl4nitrophenyl)monothiophosphat
• Phosphorothioic acid, O,Odimethyl O(3methyl4nitrophenyl) ester
• O,O-Dimethyl O-(3-methyl) phosphorothioate
• MEP(PESTICIDE)
• Pennwalt C4852
• O,O-Dimetil-O-(3-metil-4-nitro-fenil)-monotiofosfato (Italian)
• O,ODimethyl O(4nitro3methylphenyl)thiophosphate
• Phosphorothioic acid, O,Odimethyl O(4nitromtolyl) ester
• O,O-Dimethyl-O-(3-methyl-4-nitrofenyl)-monothiofosfaat (Dutch)
• 3Methyl4nitrophenyl dimethyl phosphorothioate
• C9146
• methadion
• O,ODimethyl O4nitromtolyl phosphorothioate
• Dimethyl (3methyl4nitrophenyl) thiophosphate
• O,ODimethylO(3methyl4nitrofenyl)monothiofosfaat
• Tionofosforan O,OdwumetyloO(3metylo)4nitrofenylowy
• O,ODimethylO(4nitro5methylphenyl)thionophosphat
• E5-phosphane
• Sumithion 20F
• O,ODimethyl O(3methyl4nitrophenyl) phosphorothioate
• HY-B1885R
• Fenitrothion (Standard)
• Phosphorothioic acid O,O-dimethyl O-(3-methyl-4-nitrophenyl) ester;Oleometathion;Oleosumifene
• 204-524-2
• dimethoxy-(3-methyl-4-nitrophenoxy)-sulfanylidene-?5-phosphane
• FF23252

• MDL： MFCD00055407
• Inchi： 1S/C9H12NO5PS/c1-7-6-8(4-5-9(7)10(11)12)15-16(17,13-2)14-3/h4-6H,1-3H3
• InChI Key： ZNOLGFHPUIJIMJ-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1C=CC(=C(C)C=1)[N+](=O)[O-]
• BRN： 8983553

Computed Properties

• Exact Mass: 277.01700
• Monoisotopic Mass: 277.01738065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Color/Form: The pure product is light yellow oily liquid, and the industrial product is brownish yellow with mild garlic odor. [1]
• Density: 1.3227
• Melting Point: 3.4 ºC
• Boiling Point: 140-145 ºC (0.05 torr)
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: 1.5571
• Water Partition Coefficient: 0.003 g/100 mL
• PSA: 115.41000
• LogP: 3.97310
• Sensitiveness: Sensitive to light
• Solubility: Insoluble in water, soluble in ethanol, ether, benzene, toluene and other most organic solvents. [7]
• Merck: 13,4003
• FEMA: 2341

fenitrothion Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：3018
• WGK Germany：3
• Hazard Category Code： 21/22-26-50/53
• Safety Instruction： S2-S60-S61-S45-S36/37-S62
• RTECS：TG0350000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R50/53
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 orally in rats: 250 mg/kg (Schrader)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates
• Pesticide Chemicals Pesticides Pesticides

Additional information on fenitrothion

Fenitrothion: A Comprehensive Overview

Fenitrothion, also known by its CAS number 122-14-5, is a widely recognized organophosphate insecticide that has been extensively studied for its efficacy in pest control. This compound has been a cornerstone in agricultural pest management due to its ability to target a wide range of insect species effectively. Recent studies have highlighted its role in sustainable agriculture, particularly in regions where chemical inputs are carefully managed to minimize environmental impact.

The chemical structure of fenitrothion is characterized by its organophosphate backbone, which contributes to its insecticidal properties. Research has shown that fenitrothion works by inhibiting acetylcholinesterase enzymes in insects, leading to neurotoxic effects. This mechanism of action has been validated through numerous laboratory experiments and field trials, underscoring its reliability as a pest control agent. The compound's ability to degrade relatively quickly in the environment compared to other organophosphates has also been a focus of recent studies, making it a more favorable option for certain agricultural practices.

One of the most significant advancements in fenitrothion research involves its application in integrated pest management (IPM) systems. Scientists have explored how fenitrothion can be used judiciously within IPM frameworks to reduce reliance on broad-spectrum pesticides. By combining fenitrothion with other pest control strategies, such as biological control and cultural practices, farmers can achieve better pest suppression while maintaining ecological balance. These findings have been supported by field studies conducted in diverse agroecosystems, demonstrating the versatility of fenitrothion in modern agriculture.

Environmental safety remains a critical area of research for fenitrothion. Recent studies have investigated the compound's fate and transport in soil and water systems. Results indicate that fenitrothion undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in the environment. However, concerns about potential leaching into groundwater sources persist, particularly in regions with high rainfall or poor soil structure. To address these issues, researchers are exploring innovative application methods, such as controlled-release formulations, to enhance efficacy while minimizing environmental exposure.

The toxicological profile of fenitrothion has also been a focal point for recent investigations. While it is highly effective against target pests, studies have examined its potential risks to non-target organisms, including beneficial insects and vertebrates. Findings suggest that careful application techniques and adherence to recommended dosage rates can significantly mitigate these risks. Additionally, research into the sublethal effects of fenitrothion on pollinators has provided valuable insights into best practices for protecting biodiversity within agricultural landscapes.

Looking ahead, the future of fenitrothion lies in its continued optimization as part of sustainable farming systems. Ongoing research is focused on improving its selectivity towards target pests while reducing off-target impacts. Advances in molecular biology and biochemistry are expected to play a pivotal role in refining fenitrothion's mode of action and enhancing its specificity. Furthermore, the development of resistance management strategies will be crucial to ensuring the long-term effectiveness of this compound in agricultural settings.

In conclusion, fenitrothion (CAS No 122-14-5) remains a vital tool in pest management due to its proven efficacy and adaptability across various cropping systems. By leveraging the latest research findings and adopting best practices for application and environmental stewardship, farmers can continue to benefit from this compound while safeguarding ecological health and biodiversity.